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Compound of Interest

Compound Name: BMS-986115

Cat. No.: B606283 Get Quote

Technical Support Center: BMS-986115
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability, storage, and handling of BMS-
986115. Below you will find troubleshooting guides and frequently asked questions to ensure

the integrity of your experiments.

Troubleshooting Guide
This guide addresses specific issues that may arise during the handling and use of BMS-
986115.
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Issue Possible Cause Recommended Action

Unexpected or inconsistent

experimental results

Compound degradation due to

improper storage.

Verify that the compound has

been stored according to the

recommended conditions. For

solid powder, long-term

storage should be at -20°C

and short-term at 0-4°C.[1]

Stock solutions should be

stored at -20°C or -80°C.[2][3]

Repeated freeze-thaw cycles

of stock solutions.

Aliquot stock solutions into

single-use volumes to avoid

multiple freeze-thaw cycles.

Inaccurate solution

concentration.

Ensure the compound was

fully dissolved. BMS-986115 is

soluble in DMSO.[1] For in vivo

studies, specific formulation

protocols should be followed.

[2]

Difficulty dissolving the

compound

Use of an inappropriate

solvent.

BMS-986115 is soluble in

DMSO, but not in water.[1]

Low-quality solvent.

Use high-purity, anhydrous

DMSO for preparing stock

solutions.

Precipitation of the compound

in aqueous media

Low solubility in aqueous

solutions.

When diluting a DMSO stock

solution into aqueous buffers,

do so dropwise while vortexing

to minimize precipitation. For in

vivo applications, consider

using co-solvents like PEG300,

Tween-80, or SBE-β-CD as

described in formulation

protocols.[2]
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Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for solid BMS-986115?

A1: For long-term storage, solid BMS-986115 should be kept in a dry, dark environment at

-20°C for months to years.[1] For short-term storage, 0-4°C is suitable for days to weeks.[1]

Q2: How should I store stock solutions of BMS-986115?

A2: Stock solutions of BMS-986115 should be stored as aliquots in tightly sealed vials.[4]

Storage at -80°C is recommended for up to 6 months.[2][3] Storage at -20°C is viable for up to

one month.[2][4]

Q3: What is the shelf life of BMS-986115?

A3: When stored properly as a solid, BMS-986115 has a shelf life of over two years.[1] Stock

solutions are generally stable for up to one month at -20°C and up to six months at -80°C.[2][3]

[4]

Q4: In which solvents is BMS-986115 soluble?

A4: BMS-986115 is soluble in DMSO but not in water.[1] A 10 mM solution can be prepared in

DMSO.[3]

Q5: Are there any specific handling instructions I should follow before using BMS-986115?

A5: Yes, before opening the vial, it is recommended to allow the product to equilibrate to room

temperature for at least one hour.[4]

Storage Conditions Summary
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Form
Storage

Temperature
Duration Reference

Solid Powder -20°C
Long-term (months to

years)
[1][3]

4°C
Short-term (days to

weeks)
[1][3]

Stock Solution in

DMSO
-80°C Up to 6 months [2][3]

-20°C Up to 1 month [2][4]

Experimental Protocols
Preparation of a 10 mM DMSO Stock Solution

Allow the vial of solid BMS-986115 to equilibrate to room temperature for at least one hour.

[4]

Weigh the required amount of BMS-986115 powder.

Add the appropriate volume of anhydrous DMSO to achieve a 10 mM concentration.

Vortex the solution until the compound is completely dissolved.

Aliquot the stock solution into single-use vials and store at -20°C or -80°C.

In Vivo Formulation (Example for a 1.31 mg/mL clear solution)[2]

Prepare a 13.1 mg/mL stock solution of BMS-986115 in DMSO.

To prepare a 1 mL working solution, take 100 µL of the DMSO stock solution and add it to

400 µL of PEG300. Mix evenly.

Add 50 µL of Tween-80 and mix evenly.

Add 450 µL of saline to adjust the final volume to 1 mL.
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In Vivo Formulation (Example for a 1.31 mg/mL suspension)[2]

Prepare a 13.1 mg/mL stock solution of BMS-986115 in DMSO.

To prepare a 1 mL working solution, add 100 µL of the DMSO stock solution to 900 µL of

20% SBE-β-CD in saline. Mix evenly.

Visualizations
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Caption: BMS-986115 inhibits the Notch signaling pathway.
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Caption: Troubleshooting workflow for BMS-986115 experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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